Cas no 13600-45-8 (4-Pyridinecarbonitrile,3-(methylthio)-)

4-Pyridinecarbonitrile,3-(methylthio)- is a heterocyclic organic compound featuring a pyridine core substituted with a cyano group at the 4-position and a methylthio group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The presence of both electron-withdrawing (cyano) and electron-donating (methylthio) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse chemical transformations. The compound is valued for its role in constructing complex molecular frameworks, contributing to the development of biologically active compounds.
4-Pyridinecarbonitrile,3-(methylthio)- structure
13600-45-8 structure
Product Name:4-Pyridinecarbonitrile,3-(methylthio)-
CAS No:13600-45-8
MF:C7H6N2S
MW:150.200939655304
CID:119773
PubChem ID:45074565
Update Time:2025-05-23

4-Pyridinecarbonitrile,3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile,3-(methylthio)-
    • 3-(methylsulfanyl)pyridine-4-carbonitrile
    • (3-iodo-phenyl)-methyl sulfide
    • (3-Jod-phenyl)-methyl-sulfid
    • 3-iodo-1-methylthiobenzene
    • 3-Iodothioanisole
    • 3-methylsulfanyl-isonicotinonitrile
    • 3-methylthioiodobenzene
    • 3-methylthio-isonicotinonitrile
    • 4-Cyano-3-methylthio-pyridin
    • Benzene,1-iodo-3-(methylthio)
    • m-IC6H4SCH3
    • m-Jod-thioanisol
    • 4-PYRIDINECARBONITRILE, 3-(METHYLTHIO)-
    • SCHEMBL1025006
    • 13600-45-8
    • AKOS006291047
    • XOXDGYKHCFLTHC-UHFFFAOYSA-N
    • BS-27434
    • 3-methylsulfanylpyridine-4-carbonitrile
    • FT-0752209
    • 3-methylthioisonicotinonitrile
    • Inchi: 1S/C7H6N2S/c1-10-7-5-9-3-2-6(7)4-8/h2-3,5H,1H3
    • InChI Key: XOXDGYKHCFLTHC-UHFFFAOYSA-N
    • SMILES: S(C)C1C=NC=CC=1C#N

Computed Properties

  • Exact Mass: 150.02500
  • Monoisotopic Mass: 150.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 61.98000
  • LogP: 1.67518

4-Pyridinecarbonitrile,3-(methylthio)- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Pyridinecarbonitrile,3-(methylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE91468-1g
3-(Methylsulfanyl)pyridine-4-carbonitrile
13600-45-8 98%
1g
$391.00 2024-04-20
A2B Chem LLC
AE91468-5g
3-(Methylsulfanyl)pyridine-4-carbonitrile
13600-45-8 98%
5g
$1207.00 2024-04-20

Additional information on 4-Pyridinecarbonitrile,3-(methylthio)-

Recent Advances in the Study of 4-Pyridinecarbonitrile,3-(methylthio)- (CAS: 13600-45-8) in Chemical Biology and Pharmaceutical Research

The compound 4-Pyridinecarbonitrile,3-(methylthio)- (CAS: 13600-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyridine core substituted with a cyano group and a methylthio moiety, has been the subject of several innovative studies aimed at exploring its synthetic utility, biological activity, and pharmacological potential. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current applications and future prospects.

Recent studies have highlighted the role of 4-Pyridinecarbonitrile,3-(methylthio)- as a versatile building block in the synthesis of more complex heterocyclic systems. Researchers have exploited its reactivity to develop novel methodologies for constructing pharmacophores with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of kinase inhibitors, where its incorporation into the molecular scaffold significantly improved binding affinity and selectivity. The study utilized computational modeling and X-ray crystallography to elucidate the structural basis for these enhancements, providing valuable insights for future drug design efforts.

In addition to its synthetic utility, 4-Pyridinecarbonitrile,3-(methylthio)- has shown promising biological activity in various pharmacological assays. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported its potent inhibitory effects against a range of inflammatory enzymes, including COX-2 and 5-LOX. The compound's dual inhibitory activity suggests potential applications in the development of novel anti-inflammatory agents with improved safety profiles compared to existing therapeutics. Mechanistic studies revealed that the methylthio group plays a crucial role in enzyme binding, while the cyano group contributes to the compound's metabolic stability.

The pharmacokinetic properties of 4-Pyridinecarbonitrile,3-(methylthio)- have also been a focus of recent research. A 2024 preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) characteristics, demonstrating favorable oral bioavailability and tissue penetration. These findings, coupled with the compound's relatively low toxicity profile in animal models, support its potential as a lead compound for further drug development. However, researchers have noted the need for additional optimization to address certain metabolic liabilities identified during in vitro studies using human liver microsomes.

Emerging applications of 4-Pyridinecarbonitrile,3-(methylthio)- extend beyond traditional small-molecule drug development. Recent work has explored its use in chemical biology tools, particularly as a versatile tag for protein labeling and visualization. The compound's unique spectroscopic properties and selective reactivity with cysteine residues make it particularly valuable for these applications. A 2023 study in Chemical Communications detailed its successful incorporation into activity-based probes for monitoring enzyme activity in live cells, opening new possibilities for diagnostic and research applications.

Looking forward, the diverse applications of 4-Pyridinecarbonitrile,3-(methylthio)- (CAS: 13600-45-8) suggest it will remain an important compound in chemical biology and pharmaceutical research. Current challenges include optimizing its pharmacological properties for specific therapeutic indications and developing more efficient synthetic routes for large-scale production. Ongoing research efforts are expected to further elucidate its mechanism of action and explore novel applications in drug discovery and chemical biology. The compound's versatility and demonstrated biological activity position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd